2-[4-(1-Ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile
Catalog No.
S7320617
CAS No.
M.F
C16H18N6O
M. Wt
310.35 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2-[4-(1-Ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile
IUPAC Name
2-[4-(1-ethylpyrazole-4-carbonyl)piperazin-1-yl]pyridine-3-carbonitrile
Molecular Formula
C16H18N6O
Molecular Weight
310.35 g/mol
InChI
InChI=1S/C16H18N6O/c1-2-22-12-14(11-19-22)16(23)21-8-6-20(7-9-21)15-13(10-17)4-3-5-18-15/h3-5,11-12H,2,6-9H2,1H3
InChI Key
LRJJLOAFEWHIFI-UHFFFAOYSA-N
Canonical SMILES
CCN1C=C(C=N1)C(=O)N2CCN(CC2)C3=C(C=CC=N3)C#N
XLogP3
0.6
Hydrogen Bond Acceptor Count
5
Exact Mass
310.15420922 g/mol
Monoisotopic Mass
310.15420922 g/mol
Heavy Atom Count
23
Dates
Last modified: 08-27-2023
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